3-(4-methoxyphenyl)propane-1-thiol
Overview
Description
3-(4-Methoxyphenyl)propane-1-thiol, also known as MMPT, is a colorless liquid with a strong odor. It is a monoterpene thiol, which is a type of organic compound that is composed of sulfur and hydrogen. It is a naturally occurring substance found in plants and animals, and has been used in scientific research for many years. MMPT has been studied for its potential applications in biochemistry, physiology, and medical research, and has been found to have a variety of beneficial effects.
Mechanism of Action
The mechanism of action of 3-(4-methoxyphenyl)propane-1-thiol is not fully understood, but it is believed to involve the binding of this compound to cysteine residues on proteins and enzymes. This binding then leads to the activation of enzymes, which in turn leads to the production of various biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In biochemistry, this compound has been found to increase the activity of enzymes, which can lead to increased production of proteins and other molecules. In physiology, this compound has been found to increase the activity of cell signaling pathways, which can lead to a variety of physiological effects, such as increased inflammation and decreased oxidative stress.
Advantages and Limitations for Lab Experiments
3-(4-methoxyphenyl)propane-1-thiol has a number of advantages and limitations for laboratory experiments. One of the main advantages of using this compound in laboratory experiments is that it is relatively inexpensive and easy to obtain. Additionally, this compound can be used in a variety of experiments, such as those related to biochemistry, physiology, and medical research. However, one of the main drawbacks of using this compound in laboratory experiments is that it can be toxic in large doses, so proper safety precautions should be taken when using this compound in laboratory experiments.
Future Directions
There are a variety of potential future directions for research involving 3-(4-methoxyphenyl)propane-1-thiol. One potential area of research is to further explore the biochemical and physiological effects of this compound in order to better understand how it works and how it can be used to treat diseases. Additionally, research could be done to explore the potential therapeutic applications of this compound, such as its use in cancer treatments or as an anti-inflammatory agent. Finally, research could also be done to explore the potential of this compound as a novel therapeutic agent, such as its potential use in the treatment of neurological disorders.
Synthesis Methods
3-(4-methoxyphenyl)propane-1-thiol can be synthesized in a variety of ways, including through the reaction of 1,3-dithiane with 4-methoxyphenol in aqueous ethanol. This reaction yields a product that is purified by distillation and then recrystallized. Another method for synthesizing this compound is through the reaction of 4-methoxyphenol and thiophosgene in the presence of a base, such as potassium carbonate. The product is then purified by distillation and recrystallization.
Scientific Research Applications
3-(4-methoxyphenyl)propane-1-thiol has been used in a variety of scientific research applications, including biochemistry, physiology, and medical research. In biochemistry, this compound has been used to study the effects of thiols on proteins and enzymes. In physiology, this compound has been used to study the effects of thiols on cell signaling pathways and the nervous system. In medical research, this compound has been used to study the effects of thiols on inflammation, cancer, and other diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-methoxyphenyl)propane-1-thiol involves the alkylation of 4-methoxybenzyl mercaptan with 1-chloropropane in the presence of a base.", "Starting Materials": [ "4-methoxybenzyl mercaptan", "1-chloropropane", "Base (e.g. potassium carbonate)", "Solvent (e.g. dimethylformamide)" ], "Reaction": [ "Add 4-methoxybenzyl mercaptan and base to a solvent and stir at room temperature.", "Add 1-chloropropane dropwise to the reaction mixture while stirring.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and extract the product with a suitable solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
88537-44-4 |
Molecular Formula |
C10H14OS |
Molecular Weight |
182.3 |
Purity |
95 |
Origin of Product |
United States |
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